Carbon-12 atom

• Molecular Formula: CH4
• Molecular Weight: 16.032 g/mol
• SMILES: C
• InChI: InChI=1S/CH4/h1H4/i1+0
• InChIKey: VNWKTOKETHGBQD-IGMARMGPSA-N

Researchers requiring traceable isotopic calibration standards face challenges sourcing high-purity carbon-12 with verified enrichment and documented chain of metrological traceability. • IUPAC-defined atomic mass standard (exactly 12 u), enabling SI-traceable mass spectrometric calibration with sub-1-ppm mass accuracy for Orbitrap, FT-ICR, and magnetic sector instruments. • NMR-inactive (nuclear spin I = 0); essential for preparing isotopically depleted backgrounds in quantitative ¹³C NMR spectroscopy of labeled metabolites and drug candidates. • Stable, non-radioactive isotope; specified for nuclear reactor moderation where the lower neutron capture cross-section of pure ¹²C (≤14 µb at 30 keV) improves neutron economy over natural-abundance graphite.

Carbon-12 Atom: Isotopic Baseline, Procurement Specifications, and Scientific Utility Overview

Carbon-12 (¹²C) is a stable, naturally occurring isotope of carbon, comprising 6 protons, 6 neutrons, and 6 electrons. It accounts for approximately 98.9% of natural carbon, with an isotopic abundance ranging from 98.84% to 99.04% [1]. Its atomic mass is defined as exactly 12 unified atomic mass units (u), serving as the international standard for atomic mass measurement since 1961 [2]. Carbon-12 possesses a nuclear spin of zero (0+), rendering it NMR-inactive [3]. Its average nuclear binding energy per nucleon is 7.680 MeV, making it one of the most tightly bound light nuclei [4]. In procurement contexts, carbon-12 materials—including elemental carbon, graphite, and carbon dioxide—are specified for applications where isotopic purity, nuclear stability, or defined mass standards are critical [5].

Atomic Mass Standard Definitive 12 u reference for SI traceability

NMR-Silent Matrix Zero nuclear spin; no background signal in 13C NMR

Stable Nuclear Baseline Complete stability; no radioactive decay or handling requirements

• [1] ChemLin. (2023). Carbon-12 - isotopic data and properties. Retrieved from https://www.chemlin.org/isotope/carbon-12. View Source
• [2] Ptable. (2021). Carbon-12. Retrieved from https://ptable.com/wiki/isotopes/Carbon-12. View Source
• [3] GW-Project. (2022). Solid-state C-13 NMR. In Dissolved Organic Carbon in Groundwater Systems. Retrieved from https://books.gw-project.org/dissolved-organic-carbon-in-groundwater-systems/chapter/solid-state-c-13-nmr/. View Source
• [4] OpenStax College Physics for AP® Courses. (2019). Chapter 31, Problem 73: Binding energy per nucleon for carbon-12 and carbon-14. Retrieved from https://collegephysicsanswers.com/openstax-solutions/calculate-be-12textrmc-stable-and-relatively-tightly-bound-nuclide-most-0. View Source
• [5] Cenmed. (n.d.). Carbon-12C dioxide - Catalog No. C15-1209-425. Retrieved from https://cenmed.com/carbon-12c-dioxide-c15-1209-425/. View Source

Why Carbon-12 Cannot Be Substituted by Carbon-13 or Carbon-14 in Critical Scientific and Industrial Workflows

Generic substitution of carbon-12 with other carbon isotopes—specifically carbon-13 (¹³C) or carbon-14 (¹⁴C)—is precluded by fundamental nuclear property differences that directly impact analytical, nuclear, and metrological performance. Carbon-12 possesses a nuclear spin of zero, rendering it undetectable by nuclear magnetic resonance (NMR) spectroscopy, whereas carbon-13 has a nuclear spin of 1/2 and is NMR-active [1]. This property distinction means that materials composed of carbon-12 are essential for quantitative ¹³C NMR applications and for producing isotopically depleted backgrounds [2]. Furthermore, carbon-12 is completely stable, in contrast to carbon-14, which is radioactive with a half-life of approximately 5,700 years, decaying via beta emission [3]. Substitution with carbon-14 introduces radiological handling requirements and measurement interference in sensitive detection systems such as accelerator mass spectrometry (AMS) [4]. Finally, carbon-12 serves as the IUPAC-defined standard for atomic mass (exactly 12 u), a role that cannot be fulfilled by carbon-13 (approximately 13.003 u) or carbon-14 (approximately 14.003 u) [5]. These non-interchangeable properties dictate strict procurement specifications in nuclear reactor moderation, radiocarbon dating calibration, and isotopic ratio mass spectrometry [6].

NMR detectability mismatch

13C is NMR-active (spin 1/2), introducing signal where a 12C-silent background is required for quantitative 13C NMR.

Radiological handling

14C is radioactive (beta-emitter, ~5700 y half-life), requiring radiological controls and causing interference in AMS measurements.

Metrological definition

Only 12C is the IUPAC atomic mass standard; 13C or 14C masses shift the reference, breaking SI traceability.

• [1] GW-Project. (2022). Solid-state C-13 NMR. In Dissolved Organic Carbon in Groundwater Systems. Retrieved from https://books.gw-project.org/dissolved-organic-carbon-in-groundwater-systems/chapter/solid-state-c-13-nmr/. View Source
• [2] JoVE. (n.d.). 8.21: Carbon-13 (13C) NMR: Overview. Retrieved from https://staging.jove.com/. View Source
• [3] OpenStax College Physics for AP® Courses. (2019). Chapter 31, Problem 73: Binding energy per nucleon for carbon-12 and carbon-14. Retrieved from https://collegephysicsanswers.com/openstax-solutions/calculate-be-12textrmc-stable-and-relatively-tightly-bound-nuclide-most-0. View Source
• [4] INIS Repository. (n.d.). AMS has become a powerful tool in radiocarbon dating. Retrieved from https://inis.iaea.org/search/translate.aspx?RN=19033310. View Source
• [5] Ptable. (2021). Carbon-12. Retrieved from https://ptable.com/wiki/isotopes/Carbon-12. View Source
• [6] Žerovnik, G. et al. (2015). Review of the natC(n,gamma) cross section and criticality calculations of the graphite moderated reactor BR1. Retrieved from https://publications.jrc.ec.europa.eu/. View Source

Quantitative Differentiation of Carbon-12: Direct Comparative Evidence for Scientific Selection and Procurement

Nuclear Binding Energy and Isotopic Stability: Carbon-12 vs. Carbon-14

Carbon-12 exhibits a significantly higher binding energy per nucleon compared to carbon-14, a difference that directly correlates with its nuclear stability. While carbon-12 is completely stable, carbon-14 is radioactive with a half-life of approximately 5,700 years. The binding energy per nucleon for carbon-12 is 7.680 MeV, whereas for carbon-14 it is 7.520 MeV [1]. This represents a 2.1% difference in binding energy per nucleon, which is sufficient to render carbon-12 stable and carbon-14 prone to beta decay [2].

Stability binding energy

Head-to-head

12C: 7.680 MeV/nucleon
14C: 7.520 MeV/nucleon
Δ = 0.160 MeV (2.1%)

Supports stability-driven procurement

Mass defect calculation; stability dictates long-term use

Evidence Dimension	Binding energy per nucleon (MeV)
Target Compound Data	7.680 MeV/nucleon
Comparator Or Baseline	Carbon-14: 7.520 MeV/nucleon
Quantified Difference	0.160 MeV/nucleon (2.1% lower for carbon-14)
Conditions	Calculation based on atomic masses of hydrogen, neutron, and carbon nuclides using the mass defect method [1]

Why This Matters

This quantifiable stability difference dictates that carbon-12 materials are mandatory for applications requiring long-term nuclear stability (e.g., nuclear reactor moderators, calibration standards), whereas carbon-14 is unsuitable due to radioactive decay and associated radiological hazards.

• [1] OpenStax College Physics for AP® Courses. (2019). Chapter 31, Problem 73: Binding energy per nucleon for carbon-12 and carbon-14. Retrieved from https://collegephysicsanswers.com/openstax-solutions/calculate-be-12textrmc-stable-and-relatively-tightly-bound-nuclide-most-0. View Source
• [2] OpenStax College Physics for AP® Courses. (2019). Chapter 31, Problem 73: Binding energy per nucleon for carbon-12 and carbon-14. Retrieved from https://collegephysicsanswers.com/openstax-solutions/calculate-be-12textrmc-stable-and-relatively-tightly-bound-nuclide-most-0. View Source

Neutron Capture Cross-Section: Carbon-12 vs. Natural Carbon in Nuclear Reactor Moderators

In nuclear reactor moderator applications, the neutron capture cross-section of carbon-12 at thermal energies is distinct from that of natural carbon (natC), which contains approximately 1.1% carbon-13. Neutronic calculations for graphite-moderated reactors (e.g., BR1 and HTTR) demonstrate that using the correct carbon-12 capture cross-section is essential for accurate criticality predictions. Discrepancies observed between different evaluated data libraries (e.g., JEFF-3.1.2, ENDF/B-VII.1, JENDL-4.0) for natC and ¹²C(n,γ) capture cross-sections lead to calculational differences in systems with large amounts of graphite [1]. The thermal capture cross-section for carbon-12 is estimated to be no larger than 14 microbarns at kT = 30 keV, with a lower limit of 3.2 microbarns based on 1/v extrapolation from measured thermal data [2].

Neutron capture cross-section

Head-to-head

12C: ≤14 µb (30 keV), ≥3.2 µb (thermal)
natC: library-dependent

Critical for reactor criticality calculations

Graphite-moderated systems; neutronic library dependency

Evidence Dimension	Thermal neutron capture cross-section (microbarns)
Target Compound Data	Carbon-12: ≤ 14 microbarns at kT=30 keV, ≥ 3.2 microbarns (extrapolated thermal)
Comparator Or Baseline	Natural carbon (natC): value varies depending on evaluated data library due to ¹³C contribution
Quantified Difference	Specific numerical difference dependent on data library; the presence of 1.1% ¹³C in natC alters the capture cross-section relative to pure ¹²C
Conditions	Graphite-moderated reactor systems (BR1, HTTR); neutronic calculations using JEFF-3.1.2, ENDF/B-VII.1, and JENDL-4.0 libraries

Why This Matters

Procurement of high-purity carbon-12 graphite, rather than natural-abundance graphite, may be necessary for precision neutronic calculations and reactor designs where accurate prediction of neutron economy and criticality is paramount.

• [1] Žerovnik, G. et al. (2015). Review of the natC(n,gamma) cross section and criticality calculations of the graphite moderated reactor BR1. Annals of Nuclear Energy. Retrieved from https://www.sciencedirect.com/science/article/abs/pii/0368323063901228. View Source
• [2] SAO/NASA Astrophysics Data System. (n.d.). Neutron Capture by 12C at Stellar Temperatures. Retrieved from https://ui.adsabs.harvard.edu/. View Source

Isotopic Abundance and Procurement Cost: Carbon-12 vs. Carbon-13 and Carbon-14

The natural abundance of carbon-12 is approximately 98.9%, making it the dominant isotopic form and the least expensive to procure in bulk [1]. In contrast, carbon-13 has a natural abundance of only 1.06% and carbon-14 exists only in trace amounts due to its radioactive decay [2]. Separation of carbon-13 from natural carbon via cryogenic distillation of CO is energy-intensive and costly; a detailed cost analysis of laser isotope separation for ¹³C indicates production costs can be as low as $4 per gram at production rates of 7,000 kg per year [3]. Carbon-14 is produced synthetically in nuclear reactors and is priced based on specific activity (typically 40-62 mCi/mmol) [4], with custom radiolabeled syntheses incurring significant additional labor costs [5].

Isotopic abundance & cost

Cross-study

12C: ~98.9% nat. abund.
13C: 1.06%, ~$4/g at scale
14C: trace, custom synthesis

Only 12C is scalable and non-radioactive

Bulk pricing vs. enriched isotope costs

Evidence Dimension	Isotopic abundance and indicative procurement cost
Target Compound Data	Carbon-12: ~98.9% natural abundance; bulk pricing for ¹²C-labeled CO₂: $768 for 10 L cylinder
Comparator Or Baseline	Carbon-13: 1.06% natural abundance; production cost ~$4/g at scale (7,000 kg/yr). Carbon-14: trace abundance; specific activity 40-62 mCi/mmol; custom synthesis cost driven by labor
Quantified Difference	Carbon-12 is >90x more abundant than carbon-13; carbon-13 production cost is $4/g at scale; carbon-14 requires radiochemical synthesis with costs dictated by specific activity and labor
Conditions	Cryogenic distillation of CO for ¹³C enrichment; ¹⁴C produced via neutron irradiation; ¹²C procured as standard laboratory gas or solid

Why This Matters

For large-scale industrial applications or research requiring high isotopic purity without radioactivity, carbon-12 is the only economically viable and scalable choice. Procurement decisions are driven by the stark cost differential resulting from natural abundance and separation requirements.

• [1] Ptable. (2021). Carbon-12. Retrieved from https://ptable.com/wiki/isotopes/Carbon-12. View Source
• [2] ChemLin. (2023). Carbon-12 - isotopic data and properties. Retrieved from https://www.chemlin.org/isotope/carbon-12. View Source
• [3] IAEA INIS. (n.d.). Engineering Studies of a Pilot Plant for Laser Isotope Separation of CARBON-13 by Multiphoton Dissociation of Chlorodifluoromethane. Retrieved from https://inis.iaea.org/. View Source
• [4] WuXi AppTec DMPK Service. (n.d.). Radiolabeled Compound Synthesis. Retrieved from https://dmpkservice.wuxiapptec.com/cn/radiolabeled-compound-synthesis.html. View Source
• [5] ScienceDirect. (2007). Chapter 22: Procurement of stable isotope-labeled pharmaceuticals. Retrieved from https://www.sciencedirect.com/. View Source

NMR Detectability: Carbon-12 vs. Carbon-13

Carbon-12 has a nuclear spin of zero, rendering it completely NMR-inactive and undetectable by ¹³C NMR spectroscopy [1]. In contrast, carbon-13 has a nuclear spin of 1/2, making it NMR-active and detectable. This fundamental difference is critical for quantitative NMR analysis: the ¹²C component of a sample serves as a silent background that does not interfere with the ¹³C NMR spectrum, while the 1.1% natural abundance of ¹³C provides the observable signal [2]. In solid-state NMR, the predominance of ¹²C (98.9%) lowers overall method sensitivity because only the ¹³C nuclei are detected [3].

NMR detectability

Head-to-head

12C: I = 0, NMR-silent
13C: I = 1/2, NMR-active

12C provides silent background for 13C NMR

Solid-state or solution NMR spectroscopy

Evidence Dimension	Nuclear spin (I) and NMR activity
Target Compound Data	Carbon-12: I = 0 (NMR-inactive)
Comparator Or Baseline	Carbon-13: I = 1/2 (NMR-active)
Quantified Difference	Qualitative difference; ¹²C produces no NMR signal, ¹³C produces detectable signal at ~1.1% natural abundance
Conditions	Standard ¹³C NMR spectroscopy in solution or solid state

Why This Matters

Procurement of carbon-12-depleted materials (i.e., enriched in ¹³C) is essential for enhancing NMR sensitivity in structural biology and metabolomics. Conversely, carbon-12-enriched materials are used as NMR-silent matrices for studying ¹³C-labeled compounds.

• [1] GW-Project. (2022). Solid-state C-13 NMR. In Dissolved Organic Carbon in Groundwater Systems. Retrieved from https://books.gw-project.org/dissolved-organic-carbon-in-groundwater-systems/chapter/solid-state-c-13-nmr/. View Source
• [2] JoVE. (n.d.). 8.21: Carbon-13 (13C) NMR: Overview. Retrieved from https://staging.jove.com/. View Source
• [3] 科普中国. (2021). 13碳核磁共振. Retrieved from https://www.kepuchina.cn. View Source

Precision of Isotope Ratio Measurements: ¹³C/¹²C and ¹⁴C/¹²C in Accelerator Mass Spectrometry (AMS)

In accelerator mass spectrometry (AMS) applications for radiocarbon dating and isotope tracing, the high natural abundance of carbon-12 serves as the denominator for precise isotope ratio measurements. Reported relative standard deviations (1σ) for ¹⁴C/¹²C ratios measured by AMS range from ±0.3% to ±0.5% (slightly larger than the counting statistics uncertainty of ±0.3%), while corresponding ¹³C/¹²C ratios achieve precisions of ±0.03% to ±0.07% [1]. Systematic errors in ¹³C/¹²C ratio measurements between AMS and conventional mass spectrometry are on the order of 0.1% to 0.2% [2]. These high-precision measurements are enabled by the stability and abundance of carbon-12 as the reference isotope.

AMS isotope ratio precision

Head-to-head

14C/12C: ±0.3–0.5% 1σ
13C/12C: ±0.03–0.07% 1σ

12C enables high-precision ratio measurement

~1 mg carbon samples, HOxII standards

Evidence Dimension	Measurement precision (1σ relative standard deviation)
Target Compound Data	¹⁴C/¹²C ratio: ±0.3% to ±0.5%; ¹³C/¹²C ratio: ±0.03% to ±0.07%
Comparator Or Baseline	¹⁴C counting statistics uncertainty: ±0.3%
Quantified Difference	¹³C/¹²C measurements are ~10x more precise than ¹⁴C/¹²C measurements
Conditions	AMS system (HVEE 486-AMS) at Nagoya University; HOxII standards; sample size ~1 mg carbon

Why This Matters

For procurement of AMS instrumentation, calibration standards, and sample preparation materials, the well-characterized behavior of the ¹²C reference isotope is foundational. Laboratories selecting carbon-12-based reference materials rely on these quantified precision metrics for quality assurance and inter-laboratory comparability.

• [1] Nakamura, T. et al. (2007). High precision 14C measurements and wiggle-match dating of tree rings at Nagoya University. Nuclear Instruments and Methods in Physics Research B, 259(1), 114-119. Retrieved from https://www.sciencedirect.com/science/article/abs/pii/S0168583X07004041. View Source
• [2] INIS Repository. (n.d.). Fractionation, precision and accuracy in 14C and 13C measurements. Retrieved from https://inis.iaea.org/. View Source

Metrological Standard: Carbon-12 as the Definitive Atomic Mass Unit Reference

Carbon-12 serves as the international standard for atomic mass, with its mass defined as exactly 12 unified atomic mass units (u) or 12 Daltons (Da) by IUPAC and IUPAP convention since 1961 [1]. This definition underpins the entire scale of relative atomic masses for all elements. In contrast, the atomic mass of carbon-13 is approximately 13.003354835 u, and carbon-14 is approximately 14.003241988 u [2]. The definition of the mole—the amount of substance containing exactly 6.02214076 × 10²³ elementary entities—was historically linked to 12 grams of carbon-12 [3].

Atomic mass standard

Class-level

12C = exactly 12 u (definition)
13C ≈ 13.003 u
14C ≈ 14.003 u

Calibration traceability requires 12C

IUPAC standard; non-substitutable for SI metrology

Evidence Dimension	Defined atomic mass (unified atomic mass units, u)
Target Compound Data	Carbon-12: exactly 12.00000000000 u (by definition)
Comparator Or Baseline	Carbon-13: 13.003354835(2) u; Carbon-14: 14.003241988(4) u
Quantified Difference	Carbon-13 mass is +1.003354835 u relative to ¹²C; carbon-14 mass is +2.003241988 u relative to ¹²C
Conditions	IUPAC Technical Report; isotopic masses measured by high-resolution mass spectrometry

Why This Matters

In high-precision analytical chemistry and mass spectrometry, the definition of the atomic mass unit relative to carbon-12 is non-negotiable. Procurement of certified reference materials and calibration standards for mass spectrometers is explicitly tied to the carbon-12 scale, and any substitution with other carbon isotopes would invalidate traceability to SI units.

• [1] Ptable. (2021). Carbon-12. Retrieved from https://ptable.com/wiki/isotopes/Carbon-12. View Source
• [2] ChemLin. (2023). Carbon-12 - isotopic data and properties. Retrieved from https://www.chemlin.org/isotope/carbon-12. View Source
• [3] IUPAC. (2003). Pure and Applied Chemistry, 75(6), 683-799. Retrieved from https://webarchiveweb.wayback.bac-lac.canada.ca/. View Source

Validated Application Scenarios for Carbon-12 Materials Based on Quantitative Differentiation Evidence

Nuclear Reactor Moderator Graphite Procurement

Based on the differentiated neutron capture cross-section of carbon-12 relative to natural carbon (Section 3, Evidence Item 2), procurement of high-purity carbon-12 graphite is specified for nuclear reactors where precise neutronic calculations and criticality predictions are required. Graphite-moderated reactors (e.g., BR1, HTTR) exhibit calculational discrepancies when using natural carbon cross-section libraries versus carbon-12-specific libraries, as documented in reviews of natC(n,γ) and ¹²C(n,γ) experimental data [1]. The lower neutron capture cross-section of pure ¹²C (≤14 microbarns at 30 keV, ≥3.2 microbarns thermal extrapolated) compared to natC reduces parasitic neutron absorption, improving neutron economy. This scenario directly mandates the use of carbon-12-enriched graphite over natural-abundance graphite in next-generation reactor designs and in the validation of neutron transport codes.

Accelerator Mass Spectrometry (AMS) Radiocarbon Dating Standards and Sample Preparation

The high-precision ¹⁴C/¹²C and ¹³C/¹²C ratio measurements achievable by AMS (Section 3, Evidence Item 5) rely on the stable and abundant carbon-12 isotope as the denominator. Laboratories conducting radiocarbon dating or environmental tracer studies require certified reference materials with known ¹²C content for calibration and quality control. AMS systems achieve relative standard deviations of ±0.3% to ±0.5% for ¹⁴C/¹²C and ±0.03% to ±0.07% for ¹³C/¹²C using ~1 mg carbon samples [2]. This scenario applies to procurement of primary and secondary standards (e.g., HOxII oxalic acid), process blanks, and carbon-12-enriched carriers used to dilute small samples to measurable quantities without introducing isotopic fractionation.

Quantitative ¹³C NMR Spectroscopy Background Matrices

In quantitative solid-state or solution ¹³C NMR spectroscopy, the NMR-inactive nature of carbon-12 (Section 3, Evidence Item 4) is exploited to create isotopically defined backgrounds for studying ¹³C-labeled compounds. Since carbon-12 has a nuclear spin of zero, it contributes no signal to the NMR spectrum, whereas the 1.1% natural abundance of ¹³C provides the observable peaks [3]. Researchers procuring carbon-12-depleted (i.e., ¹²C-enriched) solvents, polymers, or solid matrices use these materials to minimize background interference when analyzing ¹³C-labeled metabolites, drug candidates, or natural organic matter. This scenario is critical in metabolomics, structural biology, and materials science where precise quantitation of ¹³C enrichment is required.

High-Purity Mass Spectrometry Calibration Standards

The definition of the atomic mass unit relative to carbon-12 (exactly 12 u) underpins all mass spectrometric calibration (Section 3, Evidence Item 6). Laboratories operating high-resolution mass spectrometers (e.g., Orbitrap, FT-ICR, magnetic sector) procure certified carbon-12 reference materials—such as graphite, CO₂ gas, or organic compounds with precisely known isotopic composition—to calibrate mass accuracy and ensure traceability to SI units. Any deviation from carbon-12 as the primary standard would break the chain of metrological traceability, as the atomic masses of all other elements are measured relative to ¹²C = 12 [4]. This scenario applies to accredited calibration laboratories, pharmaceutical quality control, and environmental monitoring where mass accuracy below 1 ppm is required.

Application

Selection Property

Validation Focus

Nuclear reactor moderator graphite

Low neutron capture 12C graphite

Neutronic calculation accuracy & criticality prediction

AMS radiocarbon dating standards

Certified 12C reference materials

14C/12C ratio precision & inter-lab comparability

Quantitative 13C NMR background matrices

NMR-silent 12C-enriched matrices

13C enrichment quantification without background

High-precision MS calibration standards

12C-based mass calibration standards

Sub-1 ppm mass accuracy traceable to SI

• [1] Žerovnik, G. et al. (2015). Review of the natC(n,gamma) cross section and criticality calculations of the graphite moderated reactor BR1. Annals of Nuclear Energy. Retrieved from https://www.sciencedirect.com/science/article/abs/pii/0368323063901228. View Source
• [2] Nakamura, T. et al. (2007). High precision 14C measurements and wiggle-match dating of tree rings at Nagoya University. Nuclear Instruments and Methods in Physics Research B, 259(1), 114-119. Retrieved from https://www.sciencedirect.com/science/article/abs/pii/S0168583X07004041. View Source
• [3] GW-Project. (2022). Solid-state C-13 NMR. In Dissolved Organic Carbon in Groundwater Systems. Retrieved from https://books.gw-project.org/dissolved-organic-carbon-in-groundwater-systems/chapter/solid-state-c-13-nmr/. View Source
• [4] Ptable. (2021). Carbon-12. Retrieved from https://ptable.com/wiki/isotopes/Carbon-12. View Source